Sulfone, 2-butynyl phenyl

• CAS RN: 13603-84-4
• Molecular Formula: C10H10O2S
• Molecular Weight: 194.25 g/mol
• IUPAC Name: but-2-ynylsulfonylbenzene
• InChI: InChI=1S/C10H10O2S/c1-2-3-9-13(11,12)10-7-5-4-6-8-10/h4-8H,9H2,1H3
• InChI Key: JWQJKTANNHTZQP-UHFFFAOYSA-N
• SMILES: CC#CCS(=O)(=O)C1=CC=CC=C1
• synonyms: Sulfone, 2-butynyl phenyl,

Description

Sulfone, 2-butynyl phenyl, also known as BPS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of diphenyl sulfone and contains a 2-butynyl group, which gives it unique properties.

Mechanism of Action

The mechanism of action of Sulfone, 2-butynyl phenyl is not fully understood, but it is believed to act by disrupting the cell membrane of microorganisms. Sulfone, 2-butynyl phenyl has been shown to inhibit the growth of both gram-positive and gram-negative bacteria, suggesting that it may have a broad-spectrum antimicrobial activity. In cancer cells, Sulfone, 2-butynyl phenyl has been shown to induce apoptosis, or programmed cell death, which may be responsible for its anti-cancer effects.
Biochemical and Physiological Effects:
Sulfone, 2-butynyl phenyl has been shown to have low toxicity, making it a promising candidate for further development as a drug. It has been shown to be well-tolerated in animal studies, with no significant adverse effects observed. Sulfone, 2-butynyl phenyl has also been shown to have good pharmacokinetic properties, meaning that it is absorbed and distributed in the body in a predictable manner.

Advantages and Limitations for Lab Experiments

One of the main advantages of Sulfone, 2-butynyl phenyl is its broad-spectrum antimicrobial activity, which makes it a potential candidate for the development of new antibiotics. Additionally, Sulfone, 2-butynyl phenyl has excellent charge transport properties, making it an attractive candidate for use in organic electronics. However, one of the limitations of Sulfone, 2-butynyl phenyl is that its mechanism of action is not fully understood, which may hinder its development as a drug.

Future Directions

There are many potential future directions for research on Sulfone, 2-butynyl phenyl. One area of interest is the development of new antibiotics based on the structure of Sulfone, 2-butynyl phenyl. Additionally, further studies are needed to fully understand the mechanism of action of Sulfone, 2-butynyl phenyl, which may lead to the development of new cancer treatments. Sulfone, 2-butynyl phenyl also has potential applications in organic electronics, and further research is needed to fully explore its properties in this area. Overall, Sulfone, 2-butynyl phenyl is a promising compound with many potential applications in various fields, and further research is needed to fully realize its potential.

Synthesis Methods

The synthesis of Sulfone, 2-butynyl phenyl involves the reaction of diphenyl sulfone with 2-butynyl magnesium bromide in the presence of a palladium catalyst. The reaction proceeds via a palladium-catalyzed cross-coupling reaction, which results in the formation of Sulfone, 2-butynyl phenyl. This method has been optimized to produce high yields of Sulfone, 2-butynyl phenyl with good purity.

Scientific Research Applications

Sulfone, 2-butynyl phenyl has been extensively studied for its potential applications in various fields. It has been shown to have antimicrobial properties, making it an attractive candidate for the development of new antibiotics. Sulfone, 2-butynyl phenyl has also been studied for its use in organic electronics, as it has excellent charge transport properties. Additionally, Sulfone, 2-butynyl phenyl has been investigated for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells.